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pemetrexed disodium heptahydrate
reconstitution and dilution method

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pemetrexed disodium heptahydrate

CAS No.: 357166-29-1

Cat. No.: S548871

Available Product Information

The table below summarizes the key specifications for Pemetrexed for Injection based on the prescribing

information [1] [2].

Specification Details

Dosage Form Injection, powder, lyophilized, for solution [1] [2]

Available 100 mg, 500 mg, 750 mg, or 1 gram in a single-dose vial [1] [2]
Strengths

Storage Condition  2-8°C (for the active pharmaceutical ingredient, pemetrexed disodium
heptahydrate) [3]

Appearance White to beige powder (for the active pharmaceutical ingredient) [3]

Solubility Soluble in water at 30 mg/mL (for the active pharmaceutical ingredient) [3]

Administration & Safety Overview
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The following workflow outlines the general clinical administration procedure and critical safety

requirements as per the full prescribing information [1] [2].

(Patient Eligibility: CrCl 245 mL/min)
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(Contraindicated if CrCl <45 mL/min) (ANC <1500/mm? or Platelets <100,000/mm3) (in patients with renal impairment)
[Dose Calculation: 500 mg/mz)

\ 4

Reconstitution & Dilution
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\ 4
IV Infusion Over 10 Minutes

Click to download full resolution via product page

The clinical administration of this drug requires strict adherence to the following premedication and safety

rules to mitigate toxicity [1] [2]:

¢ Vitamin Supplementation: To reduce hematologic and gastrointestinal toxicity, patients must take
folic acid (400-1000 mcg orally, daily) starting at least 7 days before the first dose, continuing until 21
days after the last dose. Additionally, vitamin B12 (1 mg intramuscularly) must be administered 1
week prior to the first dose and every 3 cycles thereafter.

e Corticosteroid Premedication: Dexamethasone (4 mg orally twice daily) should be given the day
before, the day of, and the day after pemetrexed administration to reduce the risk of skin rash.

¢ Renal Function Monitoring: Pemetrexed is contraindicated in patients with a creatinine clearance
(CrCl) less than 45 mL/min due to the risk of severe and fatal renal failure. Dose adjustments are not
provided for these patients.

¢ Myelosuppression Risk: The drug can cause severe bone marrow suppression. It must not be
administered if the absolute neutrophil count (ANC) is less than 1500 cells/mm? or platelets are less

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.drugs.com/pro/pemetrexed.html
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=b185f459-5489-4e18-8521-1686b5d16f67
https://www.smolecule.com/products/s548871?utm_src=pdf-body-img
https://www.drugs.com/pro/pemetrexed.html
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=b185f459-5489-4e18-8521-1686b5d16f67
https://www.smolecule.com/products/s548871?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

than 100,000 cells/mm3. Blood counts should be monitored closely.

¢ Drug Interaction: Concomitant use of ibuprofen with pemetrexed in patients with mild to moderate
renal impairment (CrCl between 45 and 79 mL/min) increases the risk of pemetrexed toxicity.
Ibuprofen should be avoided for 2 days before, the day of, and 2 days after pemetrexed
administration in these patients.

Information for Researchers

For researchers, the chemical and physical data for the compound pemetrexed disodium heptahydrate is as

follows [3] [4]:

e IUPAC Name: Disodium (2S)-2-{[4-(2-{2-amino-4-0x0-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-5-
yl}ethyl)phenyl[formamido}pentanedioate heptahydrate

e CAS Number: 357166-29-1

¢ Molecular Formula: C20H33NsNa2013

¢ Average Molecular Weight: 597.486 g/mol

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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